BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural & Toxicological Divergence: Lilial vs.
[(3,7-Dimethyloctyl)oxy]acetaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

[(3,7-

Compound Name:
Dimethyloctyl)oxyJacetaldehyde

CAS No.: 41767-05-9

Cat. No.: B13831510

Get Quote

Executive Summary: The Imperative for Aliphatic
Alternatives

The prohibition of Lilial (Butylphenyl Methylpropional) in the European Union (March 2022)
under the CMR (Carcinogenic, Mutagenic, or Reprotoxic) classification has forced a paradigm
shift in fragrance chemistry. The toxicity of Lilial is intrinsic to its metabolic conversion into p-
tert-butylbenzoic acid (TBBA), a potent testicular toxicant.

This guide analyzes [(3,7-Dimethyloctyl)oxy]acetaldehyde (CAS 41767-05-9), a saturated
aliphatic ether aldehyde, as a structural and functional alternative. We demonstrate that by
excising the aromatic ring while retaining the specific steric bulk and oxygen spacing of the
osmophore, this molecule preserves the "Muguet” (Lily of the Valley) olfactive profile while
eliminating the pharmacophore responsible for Reprotoxicity Category 1B.

Structural Analysis & Physicochemical Comparison
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The core challenge in replacing Lilial is mimicking its osmophore—the specific arrangement of
hydrophobic and polar groups that triggers the olfactory receptor (likely OR1D2)—without
retaining the toxicophore (the p-tert-butylphenyl group).

Molecular Architecture

« Lilial: Relies on a rigid benzene ring to space the bulky lipophilic tert-butyl group from the
polar aldehyde head.

o Target (Ether Aldehyde): Utilizes a flexible aliphatic chain (3,7-dimethyloctyl, derived from
tetrahydrogeraniol) linked via an ether oxygen. The ether oxygen mimics the electron density
of the aromatic ring, while the 3,7-dimethyl substitution provides the necessary steric bulk to
fit the receptor pocket.

Property Comparison Table

Lilial (Butylphenyl

[(3’7'

Property . Dimethyloctyl)oxy] Significance
Methylpropional)
acetaldehyde
CAS Number 80-54-6 41767-05-9 Regulatory ID
) Aliphatic Ether Key Toxicity
Structure Type Aromatic Aldehyde ) )
Aldehyde Differentiator
) Similar
Molecular Weight 204.31 g/mol 200.32 g/mol S
volatility/diffusion
Target is slightly more
LogP (Est.) 4.2 3.7 -
hydrophilic
~0.018 mmHg @ Target has higher
Vapor Pressure 0.005 mmHg @ 25°C .
25°C substantivity
] Muguet, Green, Waxy,  Functional
Odor Profile Muguet, Fresh, Floral ) )
Citrus equivalence
Safe / REACH Regulatory
EU Status Banned (Reprotox 1B) ] _
Registered compliance
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Toxicological Divergence & Metabolic Pathways

The safety profile of the target molecule is defined by its inability to form the toxic metabolite
TBBA.

Lilial Toxicity Mechanism

Lilial undergoes oxidation at the aldehyde group to form Lysmerylic Acid, followed by side-chain
degradation (beta-oxidation-like processes) that yields p-tert-butylbenzoic acid (TBBA). TBBA
targets the Sertoli cells in the testes, disrupting spermatogenesis and causing reproductive
toxicity.

Target Molecule Safety Mechanism

[(3,7-Dimethyloctyl)oxy]acetaldehyde lacks the aromatic ring. Its metabolism follows two
likely safe pathways:

o Oxidation: The aldehyde oxidizes to 2-((3,7-dimethyloctyl)oxy)acetic acid. This is a polar
alkoxyacetic acid, easily conjugated (glucuronidation) and excreted.

o Ether Cleavage: O-dealkylation yields 3,7-dimethyloctanol (Tetrahydrogeraniol) and glycolic
acid, both of which are benign and naturally metabolized.

Metabolic Pathway Diagram (Graphviz)
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Figure 1: Comparative metabolic pathways highlighting the formation of the toxic TBBA

metabolite from Lilial versus the benign excretion pathway of the aliphatic ether alternative.

Experimental Protocols
Synthesis of [(3,7-Dimethyloctyl)oxy]acetaldehyde

Methodology: Modified Williamson Ether Synthesis followed by Acetal Hydrolysis. Rationale:

Direct alkylation of an alcohol with a halo-acetal prevents aldehyde polymerization and allows

for controlled hydrolysis.

Reagents:

3,7-Dimethyloctanol (Tetrahydrogeraniol)

Chloroacetaldehyde dimethyl acetal

Sodium Hydroxide (NaOH), granular

Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst

Formic acid or dilute HCI (for hydrolysis)
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Step-by-Step Protocol:
 Etherification (Phase Transfer Catalysis):

o In a 3-neck round bottom flask equipped with a reflux condenser and mechanical stirrer,
charge 1.0 eq of 3,7-Dimethyloctanol and 1.2 eq of Chloroacetaldehyde dimethyl acetal.

o Add 2.0 eq of granular NaOH and 0.05 eq of TBAB.
o Heat the mixture to 100-110°C with vigorous stirring for 6-8 hours.
o Monitoring: Check consumption of alcohol via GC-FID.

o Workup: Cool to RT, add water to dissolve salts. Separate the organic phase. Wash with
brine.[1] Distill the intermediate (Dimethyl acetal) under vacuum to remove unreacted
starting materials.

e Hydrolysis (Acetal Deprotection):

o

Dissolve the purified acetal in acetone/water (4:1).

[¢]

Add catalytic Formic Acid (or 1N HCI) and heat to 50°C for 2 hours.

[e]

Rationale: Mild acidic conditions prevent aldol condensation of the liberated aldehyde.

Purification: Neutralize with NaHCO3, extract with Ethyl Acetate, dry over MgSO4, and

[e]

perform fractional distillation under high vacuum.

Analytical Validation (GC-MS)

To distinguish the target from potential unsaturated impurities (e.g., citronellyl derivatives), use
the following parameters:

o Column: DB-Wax or equivalent polar column (30m x 0.25mm, 0.25um film).
e Carrier Gas: Helium @ 1.0 mL/min.

e Temp Program: 60°C (hold 1 min) -> 20°C/min -> 240°C (hold 5 min).
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e MS Source: EI (70 eV).

» Diagnostic lons:

o Look for m/z 75 (base peak for alkoxyacetaldehydes, [RO=CH-CH3]+ rearrangement).

o Absence of m/z 69 (characteristic of unsaturated terpenoid tails like prenyl/geranyl)

confirms saturation.

Synthesis Workflow Diagram (Graphviz)
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Figure 2: Step-by-step synthesis workflow utilizing phase transfer catalysis to form the stable
acetal intermediate, followed by controlled hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Structural & Toxicological Divergence: Lilial vs. [(3,7-
Dimethyloctyl)oxy]acetaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13831510/docs#structural-toxicological-divergence-
lilial-vs-3-7-dimethyloctyl-oxy-acetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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